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Cat. No.: B164526
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Technical Support Center: D-threo-
Dihydrosphingosine

A Guide to Effective Vehicle Control Strategies in Experimental Design

Welcome to the technical support resource for researchers utilizing D-threo-
Dihydrosphingosine (also known as Safingol). As a Senior Application Scientist, I've designed
this guide to address the critical, yet often overlooked, aspect of experimental design:
controlling for the effects of the delivery vehicle. Proper vehicle controls are the bedrock of
reliable and reproducible data. This guide provides in-depth, field-proven insights in a direct

guestion-and-answer format to help you navigate potential pitfalls and ensure the scientific
integrity of your results.

Frequently Asked Questions (FAQs)
Q1: What is D-threo-Dihydrosphingosine and what are
its primary cellular targets?
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D-threo-Dihydrosphingosine (also referred to as threo-sphinganine or Safingol) is a synthetic
stereoisomer of the naturally occurring sphingolipid precursor, D-erythro-dihydrosphingosine
(sphinganine).[1] While the natural erythro isomer is a key intermediate in the de novo
synthesis of ceramides and other complex sphingolipids, the threo isomer exhibits distinct
biological activities.[1][2][3] Its primary mechanisms of action are believed to involve the
inhibition of key signaling enzymes.

Key reported targets include:

e Sphingosine Kinase (SphK): D-threo-dihydrosphingosine and its DL-threo racemate are
reported inhibitors of sphingosine kinase, an enzyme that phosphorylates sphingosine to the
potent signaling molecule sphingosine-1-phosphate (S1P).[2][4][5]

e Protein Kinase C (PKC): It is a known inhibitor of Protein Kinase C (PKC), a family of kinases
involved in numerous cellular processes like proliferation and differentiation.[6]

» (Dihydro)ceramide Synthase: It can act as an inhibitor and a substrate analog for
(dihydro)ceramide synthase, potentially disrupting the normal synthesis of ceramides.[7][8]

» Extracellular Signal-Regulated Kinase (ERK) Pathway: It has been shown to inhibit ERK
signaling.[9]

Given these potent and varied biological activities, it is paramount to distinguish the effects of
D-threo-Dihydrosphingosine from any confounding effects introduced by the solvent used to
deliver it to your experimental system.

Q2: In what solvents can | dissolve D-threo-
Dihydrosphingosine for my experiments?

D-threo-Dihydrosphingosine is a lipid and, as such, has poor solubility in agueous solutions.
It requires an organic solvent for initial dissolution to create a stock solution.
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Solvent Solubility Reference(s)
Dimethyl Sulfoxide (DMSO) Soluble [1][10]
Ethanol Soluble [1][10]
Methanol Soluble [1][10]
Chloroform Soluble [1][10]

Chloroform/Methanol/Water
) Soluble [11]
Mixtures

Table 1: Solubility of D-threo-Dihydrosphingosine in common laboratory solvents.

For most in vitro cell culture applications, DMSO and ethanol are the preferred solvents for
preparing concentrated stock solutions.[12] Chloroform is generally not suitable for live-cell
experiments due to its high toxicity.[11]

Q3: What is a "vehicle control" and why is it absolutely
critical in my experiments?

A vehicle control is a sample that is treated with the same solvent (the "vehicle™) used to
dissolve the experimental compound (D-threo-Dihydrosphingosine), but without the
compound itself. This control group is treated identically to the experimental group in every
other way (e.g., volume of vehicle added, incubation time, cell density).

The purpose of the vehicle control is to isolate the biological effects of your compound of
interest from any non-specific effects of the solvent.[13] Solvents like DMSO and ethanol are
not biologically inert and can, on their own, influence cellular health, proliferation, and even
specific signaling pathways.[14][15][16] Without a proper vehicle control, you cannot definitively
conclude that the observed effects are due to D-threo-Dihydrosphingosine and not an artifact
of the solvent.

Q4: Which vehicle should I choose for my in vitro (cell
culture) experiments: DMSO or Ethanol?
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Both DMSO and ethanol are widely used, but the choice depends on the specific cell type and
the experimental endpoint.

e DMSO: It is an excellent solvent for many hydrophobic compounds.[17] Most cell lines can
tolerate a final concentration of 0.5% DMSO without significant cytotoxicity, with 0.1% being
considered safe for almost all cells.[17] However, primary cells can be more sensitive.[17]
Importantly, DMSO has been reported to induce differentiation, affect cell proliferation, and
alter gene expression in some cell lines, even at low concentrations.[15][18][19]

o Ethanol: Ethanol is another common choice. Generally, final concentrations should be kept
low, typically below 0.5% to 1.0%.[12][20] Studies have shown that ethanol can induce
viability loss at concentrations =0.5% and inflammation at concentrations as low as >0.05%
in certain cell lines.[20] For specific cell lines, like the estrogen-receptor-positive MCF-7
breast cancer line, ethanol has been shown to stimulate proliferation, which could confound
studies on cell growth.[14]

The Golden Rule: The best vehicle and its maximum non-interfering concentration must be
determined empirically for your specific cell line and assay. See Protocol 1 for a detailed
methodology.

Q5: What is the maximum concentration of DMSO or
ethanol | should use in my cell culture experiments?

While there is no universal answer, the scientific literature provides a strong starting point. The
goal is to use the lowest possible concentration of the vehicle that allows for effective delivery
of your compound.
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Recommended
Vehicle Final Notes Reference(s)
Concentration

0.1% is safer for
sensitive or primary
cells. Some robust
lines may tolerate up
DMSO < 0.5% (v/Iv) ] [L6][17][19]
to 1%. Concentrations
of 1.25% and higher
show significant

toxicity.

Concentrations from
0.05% have been
shown to cause
Ethanol < 0.5% (viv) effects in some cells. [16][20]
Concentrations of
2.5% and higher show

significant toxicity.

Table 2: Recommended Maximum Vehicle Concentrations for In Vitro Assays. These are
general guidelines; always validate for your specific system.

Crucial Point: Always prepare your stock solution at a high enough concentration (e.g., 200-
1000x the final desired concentration) so that the volume of vehicle added to your culture
medium is minimal, keeping the final percentage low.[12]

Q6: How do | properly prepare a stock solution and
working solutions of D-threo-Dihydrosphingosine?

e Calculate: Determine the amount of D-threo-Dihydrosphingosine (MW: ~301.5 g/mol )[10]
[21] needed to make a high-concentration stock solution (e.g., 10 mM) in your chosen
vehicle (e.g., 100% DMSO or ethanol).

» Dissolve: Add the appropriate volume of the vehicle to the solid compound. Vortex
vigorously. Gentle warming (e.g., in a 37°C water bath) may be required to fully dissolve the
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lipid. Ensure it is completely clear.

» Aliquot and Store: Aliquot the stock solution into single-use volumes in low-adsorption tubes.
Store at -20°C.[1] Avoid repeated freeze-thaw cycles, which can degrade lipids.[22]

o Prepare Working Solutions: On the day of the experiment, thaw a single aliquot. Prepare
serial dilutions from this stock solution directly into fresh, pre-warmed cell culture medium
immediately before adding to your cells. Vortex gently between dilutions. This minimizes the
time the lipid is in a semi-aqueous environment where it might precipitate.

Q7: How can | deliver D-threo-Dihydrosphingosine in
animal (in vivo) studies?

Direct injection of compounds dissolved in pure DMSO or high-concentration ethanol is
generally not feasible for in vivo studies due to toxicity and solubility issues in the bloodstream.
More complex formulations are required. A common and effective method involves complexing
the lipid with fatty acid-free Bovine Serum Albumin (BSA). This mimics the natural transport of
lipids in circulation and improves bioavailability. Another approach involves using a co-solvent
system like ethanol/dodecane.[11] For specific applications in animal models, D-threo-1-
phenyl-2-decanoylamino-3-morpholino-1-propanol (D-PDMP), an inhibitor of glycosphingolipid
synthesis, has been encapsulated in biodegradable polymers for delivery.[23]

See Protocol 2 for a method to prepare a D-threo-Dihydrosphingosine-BSA complex.

Troubleshooting Guide

Problem: My vehicle control (e.g., DMSOJ/ethanol) is
showing significant effects on cell viability or my
experimental readout.

» Possible Cause: The final concentration of the vehicle is too high for your specific cell type.
Cell sensitivity to solvents can vary greatly.[16][19]

e Troubleshooting Steps:

o Perform a Dose-Response Curve: Systematically test a range of vehicle concentrations
(e.g., for DMSO: 1%, 0.5%, 0.25%, 0.1%, 0.05%) on your cells.[18] Use your primary
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assay (e.g., cell viability, reporter gene expression) to determine the highest concentration
that has no statistically significant effect compared to the untreated control (media alone).
This is your maximum tolerated concentration. See Protocol 1.

o Increase Stock Concentration: Remake your D-threo-Dihydrosphingosine stock solution
at a higher concentration. This will allow you to add a smaller volume to your culture,
thereby lowering the final vehicle percentage.

o Switch Solvents: If your cells are particularly sensitive to DMSO, test ethanol, and vice-
versa.[15]

o Reduce Incubation Time: If possible for your experiment, consider reducing the exposure
time to the compound and vehicle.

Problem: | am observing high variability in my results
between experiments.

o Possible Cause 1: Inconsistent preparation of the compound or vehicle dilutions.

o Solution: Always use freshly thawed aliquots of your stock solution for each experiment.
Prepare working dilutions immediately before use. Ensure thorough mixing at each dilution
step.

o Possible Cause 2: The compound is precipitating out of the solution in the culture medium.

» Solution: Visually inspect your wells under a microscope after adding the compound. If you
see crystals or precipitate, the concentration is likely too high for the medium to support.
Consider using a BSA-complexation method to improve solubility (See Protocol 2).[11]

» Possible Cause 3: Inconsistent cell health or passage number.

e Solution: Use cells from a consistent, low passage number. Ensure cells are in the
logarithmic growth phase and have high viability (>95%) at the start of the experiment.

Problem: My D-threo-Dihydrosphingosine is
precipitating when | add it to the culture medium.
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e Possible Cause: This is a common issue with lipids. The sudden change from an organic
solvent to an aqueous environment causes the compound to come out of solution.

e Troubleshooting Steps:

o Change Dilution Method: Instead of adding a small volume of high-concentration stock
directly to a large volume of media in the well, try a serial dilution approach. First, dilute
the stock into a smaller volume of media, mix well, and then use this intermediate dilution
to treat your cells.

o Increase Serum Concentration: If your experimental design allows, a higher percentage of
fetal bovine serum (FBS) in the medium can help solubilize lipids. However, be aware that
serum components can also bind to your compound and affect its activity.

o Use a BSA Carrier: For persistent solubility issues, complexing the D-threo-
Dihydrosphingosine with fatty acid-free BSA is the most robust solution.[11] This not only
improves solubility but can also enhance cellular uptake. See Protocol 2.

Diagrams and Workflows
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Preparation Experiment
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Caption: Simplified overview of primary D-threo-Dihydrosphingosine targets.
Experimental Protocols

Protocol 1: Determining the Maximum Tolerated Vehicle
Concentration

This protocol uses a standard tetrazolium reduction assay (like MTT or MTS) to measure cell
viability, a common and sensitive indicator of cytotoxicity. [24][25] Materials:

» Your cell line of interest

o 96-well clear-bottom tissue culture plates

o Complete cell culture medium

» Vehicle (100% DMSO or 100% Ethanol)

o Cell viability reagent (e.g., MTT, MTS, or WST-8) [24]* Solubilization buffer (for MTT assay)
e Microplate reader

Procedure:
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o Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in a
logarithmic growth phase at the end of the experiment (e.g., 5,000-10,000 cells/well). Include
wells with medium only to serve as a blank control. [25]2. Incubation: Allow cells to adhere
and recover overnight by incubating at 37°C in a 5% CO: incubator.

» Vehicle Preparation: Prepare serial dilutions of your vehicle in complete culture medium to
achieve final concentrations ranging from, for example, 2% down to 0.01%. Also prepare an
untreated control (media only).

o Treatment: Carefully remove the old medium and replace it with 100 pL of the medium
containing the different vehicle concentrations. Treat at least 3-5 replicate wells for each
condition. [25]5. Incubation: Incubate the plate for the longest duration planned for your
actual experiments (e.g., 24, 48, or 72 hours).

 Viability Assay:

o Add the cell viability reagent to each well according to the manufacturer's instructions
(e.g., 10 pL of CCK-8 or MTT solution). [25] * Incubate for the recommended time
(typically 1-4 hours).

o If using MTT, add the solubilization solution and incubate until the formazan crystals are
fully dissolved. [25]7. Measurement: Read the absorbance at the appropriate wavelength
using a microplate reader (e.g., ~450 nm for CCK-8/WST-8 or ~570 nm for MTT). [25]8.
Analysis:

o Subtract the average absorbance of the blank (media only) wells from all other readings.

o Normalize the data by expressing the viability of vehicle-treated cells as a percentage of
the untreated control cells ((Abs_vehicle / Abs_untreated) * 100).

o The highest concentration of the vehicle that does not cause a statistically significant
decrease in cell viability (e.g., remains >95% viable) is your maximum tolerated
concentration for future experiments.

Protocol 2: Preparing a D-threo-Dihydrosphingosine-
BSA Complex for Cellular Delivery
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This protocol is adapted from established methods for solubilizing lipids for biological

applications. [11] Materials:

D-threo-Dihydrosphingosine stock solution (e.g., 1 mM in ethanol or chloroform/methanol)
Fatty acid-free Bovine Serum Albumin (BSA)

Phosphate-buffered saline (PBS) or other appropriate buffer (pH 7.4)

Glass test tubes

Nitrogen gas stream

Vortex mixer

Procedure:

Lipid Film Preparation: In a glass test tube, dispense an aliquot of your D-threo-
Dihydrosphingosine stock solution. Evaporate the solvent under a gentle stream of
nitrogen gas to create a thin lipid film on the bottom of the tube. For complete solvent
removal, you can place the tube under a vacuum for at least 1 hour.

BSA Solution Preparation: Prepare a solution of fatty acid-free BSA in your buffer (e.g., 0.3-
0.4 mg/mL in PBS).

Resuspension: Briefly redissolve the dried lipid film in a very small volume of 100% ethanol
(e.g., 20-50 pL).

Complexation: While vigorously vortexing the BSA solution, slowly inject the ethanol-lipid
solution directly into the BSA solution. The rapid mixing facilitates the complexation of the
lipid with the albumin.

Use and Storage: The resulting solution is now ready for dilution in cell culture medium for
your experiments. This complex is typically more stable in aqueous solutions than the free
lipid. Store the BSA-lipid complex at -20°C for future use.

By implementing these rigorous control strategies, you can significantly enhance the quality

and reliability of your data, ensuring that your conclusions about the effects of D-threo-
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Dihydrosphingosine are both accurate and defensible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. cdn.caymanchem.com [cdn.caymanchem.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Biosynthesis of dihydrosphingosine in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
. scbt.com [scbt.com]

. endocrine-abstracts.org [endocrine-abstracts.org]

. L -threo-Dihydrosphingosine = 95 TLC 15639-50-6 [sigmaaldrich.com]

. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

°
o8] ~ (o)) ()] EEN w N -

. Cycloserine and threo-dihydrosphingosine inhibit TNF-alpha-induced cytotoxicity:
evidence for the importance of de novo ceramide synthesis in TNF-alpha signaling - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 9. The identification of DL-threo dihydrosphingosine and sphingosine as novel inhibitors of
extracellular signal-regulated kinase signalling in airway smooth muscle - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 10. caymanchem.com [caymanchem.com]
e 11. caymanchem.com [caymanchem.com]
e 12. researchgate.net [researchgate.net]

o 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual -
NCBI Bookshelf [nchi.nlm.nih.gov]

e 14. The puzzling issue of 'vehicle-treated control' when using ethanol as drug carrier for
MCEF-7 cells - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 15. The use of dimethylsulfoxide as a vehicle in cell culture experiments using ovarian
carcinoma cell lines - PubMed [pubmed.ncbi.nim.nih.gov]

e 16. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell
lines | Biomedical Research and Therapy [bmrat.org]

e 17. lifetein.com [lifetein.com]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://www.benchchem.com/product/b164526?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/M1851.pdf
https://cdn.caymanchem.com/cdn/insert/M1846.pdf
https://pubmed.ncbi.nlm.nih.gov/4386961/
https://www.scbt.com/p/dl-threo-dihydrosphingosine-73938-69-9
https://www.endocrine-abstracts.org/ea/0099/ea0099p226
https://www.sigmaaldrich.com/JP/ja/product/sigma/d4681
https://fileserver-az.core.ac.uk/download/pdf/81103277.pdf
https://pubmed.ncbi.nlm.nih.gov/14654222/
https://pubmed.ncbi.nlm.nih.gov/14654222/
https://pubmed.ncbi.nlm.nih.gov/14654222/
https://pubmed.ncbi.nlm.nih.gov/8886394/
https://pubmed.ncbi.nlm.nih.gov/8886394/
https://pubmed.ncbi.nlm.nih.gov/8886394/
https://www.caymanchem.com/product/24375/d-threo-sphinganine-d18-0
https://www.caymanchem.com/news/sphingolipid-advice
https://www.researchgate.net/post/In-cell-culture-can-ethanol-be-used-as-a-solvent-for-dissolving-the-drug
https://www.ncbi.nlm.nih.gov/books/NBK540958/
https://www.ncbi.nlm.nih.gov/books/NBK540958/
https://pubmed.ncbi.nlm.nih.gov/24719313/
https://pubmed.ncbi.nlm.nih.gov/24719313/
https://pubmed.ncbi.nlm.nih.gov/12713137/
https://pubmed.ncbi.nlm.nih.gov/12713137/
https://bmrat.org/index.php/BMRAT/article/view/614
https://bmrat.org/index.php/BMRAT/article/view/614
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

« 18. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in
vitro - PMC [pmc.ncbi.nIm.nih.gov]

e 19. bmrat.biomedpress.org [bmrat.biomedpress.org]

¢ 20. Impact of ethanol as a vehicle for water-insoluble pollutants in BEAS-2B cell toxicity
assays - PMC [pmc.ncbi.nlm.nih.gov]

e 21. scbt.com [scbt.com]
e 22. pdf.benchchem.com [pdf.benchchem.com]

¢ 23. Inhibition of glycosphingolipid synthesis reverses skin inflammation and hair loss in
ApOE-/- mice fed western diet - PubMed [pubmed.ncbi.nlm.nih.gov]

e 24, creative-bioarray.com [creative-bioarray.com]

e 25. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-
biogene.com]

e To cite this document: BenchChem. [Controlling for vehicle effects when using D-threo-
Dihydrosphingosine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164526/docs#controlling-for-vehicle-effects-when-
using-d-threo-dihydrosphingosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 17 /18 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11654018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11654018/
http://bmrat.biomedpress.org/index.php/BMRAT/article/download/614/1240
https://pmc.ncbi.nlm.nih.gov/articles/PMC12410134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12410134/
https://www.scbt.com/p/d-threo-dihydrosphingosine-6036-86-8
https://pdf.benchchem.com/25/Technical_Support_Center_Improving_Sphingolipid_Stability_in_Samples.pdf
https://pubmed.ncbi.nlm.nih.gov/30061606/
https://pubmed.ncbi.nlm.nih.gov/30061606/
https://www.creative-bioarray.com/cell-viability-assays.htm
https://www.creative-biogene.com/support/protocol-for-cell-viability-assays-cck-8-and-mtt.html
https://www.creative-biogene.com/support/protocol-for-cell-viability-assays-cck-8-and-mtt.html
https://www.benchchem.com/product/b164526/docs#controlling-for-vehicle-effects-when-using-d-threo-dihydrosphingosine
https://www.benchchem.com/product/b164526/docs#controlling-for-vehicle-effects-when-using-d-threo-dihydrosphingosine
https://www.benchchem.com/product/b164526/docs#controlling-for-vehicle-effects-when-using-d-threo-dihydrosphingosine
https://www.benchchem.com/product/b164526/docs#controlling-for-vehicle-effects-when-using-d-threo-dihydrosphingosine
https://www.benchchem.com/product/b164526?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 18/18 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

